Cas no 6178-45-6 (Benzoic acid,3,4,5-trimethoxy-, propyl ester)

Benzoic acid,3,4,5-trimethoxy-, propyl ester structure
6178-45-6 structure
Product Name:Benzoic acid,3,4,5-trimethoxy-, propyl ester
CAS No:6178-45-6
MF:C13H18O5
MW:254.279024600983
CID:515941
PubChem ID:80315
Update Time:2025-04-19

Benzoic acid,3,4,5-trimethoxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,4,5-trimethoxy-, propyl ester
    • Propyl 3,4,5-trimethoxybenzoate
    • Inchi: 1S/C13H18O5/c1-5-6-18-13(14)9-7-10(15-2)12(17-4)11(8-9)16-3/h7-8H,5-6H2,1-4H3
    • InChI Key: FZUOVWLTJMRMHO-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCC

Computed Properties

  • Exact Mass: 254.11544
  • Monoisotopic Mass: 254.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.094
  • Boiling Point: 308.9°C at 760 mmHg
  • Flash Point: 131.1°C
  • Refractive Index: 1.491
  • PSA: 53.99
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